Cas no 1330750-62-3 (5-Bromo-3-methoxyisoquinoline)

• Product Name: 5-Bromo-3-methoxyisoquinoline
• CAS No: 1330750-62-3
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD19982316
• CID: 1231658
• PubChem ID: 74890657
• Update Time: 2025-04-20

5-Bromo-3-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methoxy-isoquinoline
• 5-BroMo-3-Methoxyisoquinoline
• Isoquinoline, 5-bromo-3-methoxy-
• AS-77734
• CS-0196682
• EN300-5048958
• 1330750-62-3
• D79780
• DTXSID301301301
• MFCD19982316
• SCHEMBL23360135
• 5-Bromo-3-methoxyisoquinoline

• MDL： MFCD19982316
• Inchi： 1S/C10H8BrNO/c1-13-10-5-8-7(6-12-10)3-2-4-9(8)11/h2-6H,1H3
• InChI Key： AQOJBAYGTPZJAY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(=CC=21)OC

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives